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Compound of Interest

1,2-Bis(bromomethyl)-4-
Compound Name: ,
nitrobenzene

cat. No.: B1337785

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Bis(bromomethyl)-4-
nitrobenzene, a key intermediate in organic synthesis. This document details its chemical
identity, physical and spectral properties, a detailed synthesis protocol, and safety information,
tailored for professionals in research and drug development.

Chemical Identity and Properties

1,2-Bis(bromomethyl)-4-nitrobenzene is a substituted aromatic compound. Its formal IUPAC
name is 1,2-Bis(bromomethyl)-4-nitrobenzene.[1] The Chemical Abstracts Service (CAS)
has assigned the registry number 6425-66-7 to this compound.[1][2]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value Reference

1,2-Bis(bromomethyl)-4-
IUPAC Name _ [1]
nitrobenzene

CAS Number 6425-66-7 [1][2]
Molecular Formula CsH7Br2NO:2 [11[2]
Molecular Weight 308.95 g/mol [1][2]
MDL Number MFCD08234715 [1]

Table 2: Physicochemical Properties

Property Value Reference
Physical Appearance White solid [1]
Melting Point 73-74 °C [1]
B Soluble in EtOAc/petroleum
Solubility [1]
ether

Spectral Data

The structure of 1,2-Bis(bromomethyl)-4-nitrobenzene has been confirmed by Nuclear
Magnetic Resonance (NMR) spectroscopy and elemental analysis.[1]

Table 3: *H NMR Spectral Data (Solvent: Not Specified)
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Chemical Shift

Multiplicity Integration Assignment Reference
(3, ppm)
8.25 d,J=23Hz 1H H-3 [1]
dd,J=8.4,23
8.15 1H H-5 [1]
Hz
7.56 d,J=8.4Hz 1H H-6 [1]
4.67 s 2H CH2Br [1]
4.66 S 2H CH:2Br [1]

Table 4: 13C NMR Spectral Data (Solvent: Not Specified)

Chemical Shift (6, ppm) Reference
148.0 [1]
143.4 [1]
138.3 [1]
132.1 [1]
125.9 [1]
124.1 [1]
28.0 [1]
27.5 [1]

Table 5: Elemental Analysis
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Calculated Value Measured Value

Element Reference
(%) (%)

C 31.1% 31.1% [1]

H 2.3% 2.3% [1]

N 4.5% 4.5% [1]

Experimental Protocol: Synthesis

The following is a detailed protocol for the synthesis of 1,2-Bis(bromomethyl)-4-nitrobenzene
from 1,2-bis(bromomethyl)benzene.[1]

Materials:

1,2-bis(bromomethyl)benzene (72.2 g, 300 mmol)
e Potassium nitrate (KNOs) (33.0 g, 330 mmol)

e Sulfuric acid (CH2S0a4) (600 mL)

e |ce water

o Ethyl acetate (EtOAC)

e Petroleum ether

Procedure:

e A solution of 1,2-bis(bromomethyl)benzene in sulfuric acid is prepared in a suitable reaction
vessel and cooled to 0 °C.

o Potassium nitrate is added in batches to the stirred solution over a period of 1 hour,
maintaining the temperature at 0 °C.

e The reaction mixture is stirred for an additional 3 hours at 0 °C after the addition is complete.

e The reaction mixture is then poured into ice water and stirred for 2 hours at 0 °C.
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e The resulting solid product is collected by filtration.

e The solid is washed several times with water and then dried.

e The crude product is purified by recrystallization from a mixture of ethyl acetate and
petroleum ether to yield 1,2-bis(bromomethyl)-4-nitrobenzene as a white solid (63.1 g,
68% yield).[1]

‘Workup & Purification

Reaction

1,2-Bis(bromomethyl)benzene Add KNOs Stir at 0°C
in H2S0a4 at 0°C (1 hour) (3 hours)
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(EtOAc/Petroleum Ether)

1,2-Bis(bromomethyl)
-4-nitrobenzene

Click to download full resolution via product page

Caption: Synthesis workflow for 1,2-Bis(bromomethyl)-4-nitrobenzene.

Safety Information

Appropriate safety precautions should be taken when handling 1,2-Bis(bromomethyl)-4-
nitrobenzene and the reagents used in its synthesis. This includes working in a well-ventilated
area, wearing suitable protective clothing, gloves, and eye protection.[3] In case of fire, use dry
chemical, carbon dioxide, or alcohol-resistant foam as extinguishing media.[3] For detailed
safety information, consult the Material Safety Data Sheet (MSDS).

Logical Relationship of Technical Data

The following diagram illustrates the logical flow and relationship of the information presented
in this technical guide.
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Caption: Logical structure of the technical guide for 1,2-Bis(bromomethyl)-4-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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